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molecular formula C11H12N2O3 B8813190 Methyl (3-oxo-1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate

Methyl (3-oxo-1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate

Cat. No. B8813190
M. Wt: 220.22 g/mol
InChI Key: PVPNCRWOTQKALN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06951854B1

Procedure details

Step D—Removal of the Methoxyoxycarbonyl Group (MOC): To the 4-methoxycarbonylamino-1,2,3,4-tetrahydroisoquinoline-3-one (3.4 mmoles) in 30 mL of acetonitrile was added 2 mole equivalents of trimethylsilyliodide (TMSI). The reaction mixture was heated to 50-80° C. for 3 hrs and then cooled and poured into a separatory funnel. The reaction mixture was diluted with ethyl acetate and washed with 1 molar K2CO3 and then with 5% NaHSO3. The organic layer was dried over Na2SO4 and filtered. The solvent was removed under reduced pressure to give the 4-amino-1,2,3,4-tetrahydroisoquinoline-3-one derivative. Typical yields range from 50-87%.
Name
4-methoxycarbonylamino-1,2,3,4-tetrahydroisoquinoline-3-one
Quantity
3.4 mmol
Type
reactant
Reaction Step One
Name
trimethylsilyliodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
30 mL
Type
solvent
Reaction Step One
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
4-amino-1,2,3,4-tetrahydroisoquinoline-3-one

Identifiers

REACTION_CXSMILES
COC([NH:5][CH:6]1[C:15]2[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=2)[CH2:9][NH:8][C:7]1=[O:16])=O.C[Si](I)(C)C>C(#N)C.C(OCC)(=O)C>[NH2:5][CH:6]1[C:15]2[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=2)[CH2:9][NH:8][C:7]1=[O:16]

Inputs

Step One
Name
4-methoxycarbonylamino-1,2,3,4-tetrahydroisoquinoline-3-one
Quantity
3.4 mmol
Type
reactant
Smiles
COC(=O)NC1C(NCC2=CC=CC=C12)=O
Name
trimethylsilyliodide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[Si](C)(C)I
Name
acetonitrile
Quantity
30 mL
Type
solvent
Smiles
C(C)#N
Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
65 (± 15) °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled
ADDITION
Type
ADDITION
Details
poured into a separatory funnel
WASH
Type
WASH
Details
washed with 1 molar K2CO3
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure

Outcomes

Product
Name
4-amino-1,2,3,4-tetrahydroisoquinoline-3-one
Type
product
Smiles
NC1C(NCC2=CC=CC=C12)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.